Cas no 868972-56-9 (N-({8-methylimidazo1,2-apyridin-2-yl}methyl)naphthalene-2-sulfonamide)

• Product Name: N-({8-methylimidazo1,2-apyridin-2-yl}methyl)naphthalene-2-sulfonamide
• CAS No: 868972-56-9
• MF: C₁₉H₁₇N₃O₂S
• MW: 351.422182798386
• CID: 6397094
• PubChem ID: 7150721
• Update Time: 2025-10-28

N-({8-methylimidazo1,2-apyridin-2-yl}methyl)naphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-({8-methylimidazo1,2-apyridin-2-yl}methyl)naphthalene-2-sulfonamide
• SR-01000016359-1
• AKOS024612967
• N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)naphthalene-2-sulfonamide
• MLS001232902
• CHEMBL1550650
• N-((8-methylimidazo[1,2-a]pyridin-2-yl)methyl)naphthalene-2-sulfonamide
• N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]naphthalene-2-sulfonamide
• SMR000806355
• SR-01000016359
• F1837-0142
• 868972-56-9
• HMS2980D09

• Inchi： 1S/C19H17N3O2S/c1-14-5-4-10-22-13-17(21-19(14)22)12-20-25(23,24)18-9-8-15-6-2-3-7-16(15)11-18/h2-11,13,20H,12H2,1H3
• InChI Key： ROEQGCQVZZLDCZ-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1S(NCC1=CN2C(=N1)C(C)=CC=C2)(=O)=O

Computed Properties

• Exact Mass: 351.10414797g/mol
• Monoisotopic Mass: 351.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on N-({8-methylimidazo1,2-apyridin-2-yl}methyl)naphthalene-2-sulfonamide

N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)naphthalene-2-sulfonamide: A Comprehensive Overview

N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)naphthalene-2-sulfonamide, identified by the CAS number 868972-56-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an imidazo[1,2-a]pyridine moiety with a naphthalene sulfonamide group. The imidazo[1,2-a]pyridine ring system is a heterocyclic structure known for its aromaticity and potential biological activity, while the naphthalene sulfonamide group adds to the compound's solubility and bioavailability properties.

The synthesis of N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)naphthalene-2-sulfonamide involves a series of carefully designed organic reactions. The starting material typically includes an imidazo[1,2-a]pyridine derivative, which undergoes alkylation or substitution reactions to introduce the naphthalene sulfonamide group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

Recent studies have highlighted the potential of this compound in various applications. For instance, research published in Journal of Medicinal Chemistry has demonstrated its activity as a kinase inhibitor, suggesting its potential role in the treatment of cancer and inflammatory diseases. Additionally, computational studies using molecular docking techniques have revealed that this compound can bind effectively to specific protein targets, further supporting its therapeutic potential.

The structural features of CAS No 868972-56-9 make it a valuable tool in drug discovery programs. The imidazo[1,2-a]pyridine moiety contributes to the compound's ability to interact with biological systems, while the sulfonamide group enhances its pharmacokinetic properties. This combination makes it a promising candidate for further preclinical studies.

In terms of chemical stability, this compound exhibits good thermal stability under standard laboratory conditions. However, it is sensitive to strong oxidizing agents and acidic conditions, which must be considered during storage and handling. Recent research has also explored its photostability under UV light, with findings indicating moderate stability under such conditions.

The application of N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)naphthalene-2-sulfonamide extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs), where its emission characteristics and charge transport properties are being evaluated.

From an environmental perspective, the ecological impact of this compound has been a subject of recent scrutiny. Studies have assessed its biodegradability and toxicity to aquatic organisms under controlled conditions. Results indicate that while it is not highly toxic at low concentrations, further research is needed to fully understand its long-term environmental effects.

In conclusion, N-({8-methylimidazo[1,2-a]pyridin-2-yl}methyl)naphthalene-2-sulfonamide (CAS No 868972-56-9) represents a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and favorable pharmacokinetic properties position it as a valuable asset in drug discovery and materials science research. Continued exploration into its biological activity and environmental impact will undoubtedly yield further insights into its potential uses and benefits.